2-Amino-6-oxo-4-phenyl-1,6-dihydropyrimidine-5-carbonitrile

• Molecular Formula: C11H8N4O
• Molecular Weight: 212.21 g/mol
• IUPAC Name: 2-amino-6-oxo-4-phenyl-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C11H8N4O/c12-6-8-9(7-4-2-1-3-5-7)14-11(13)15-10(8)16/h1-5H,(H3,13,14,15,16)
• InChI Key: FOSZENPYKBPMAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC(=N2)N)C#N

Description

2-Amino-6-oxo-4-phenyl-1,6-dihydropyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C11H8N4O and its molecular weight is 212.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzaldehyde (15 g, 141.3 mmol, 1 eq), guanidine carbonate (25.47 g, 141.3 mmol, 1 eq), ethyl cyanoacetate (15.99 g, 141.3 mmol, 1 eq) and anhydrous sodium acetate (11.59 g, 141.3 mmol, 1 eq) were added to 300 ml anhydrous pyridine and refluxed for 4 hours. The reaction was then cooled to room temperature and the solvent was removed under reduced pressure. The brown residue was triturated with 400 ml aqueous acetic acid (30%) and filtered off. The yellow solid was then triturated with 300 ml diethyl ether and filtered off to yield 2-amino-6-oxo-4-phenyl-1,6-dihydro-pyrimidine-5-carbonitrile as an off-white solid.